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Compound of Interest

Compound Name: FMF-01-086-2

CAS No.: 2135622-31-8

Cat. No.: B607484

Get Quote

Executive Summary
FMF-01-086-2 is a highly selective, ATP-competitive small molecule inhibitor of the Aurora

kinase family (Aurora A, B, and C).[1] Developed by the laboratory of Nathanael Gray (Dana-

Farber Cancer Institute/Stanford), this compound addresses a critical deficiency in early-

generation Aurora inhibitors: off-target activity against PLK4 and other mitotic kinases.

While structurally featuring an acrylamide moiety—a hallmark of covalent inhibitors—FMF-01-
086-2 functions as a potent pan-Aurora probe with reversible kinetics, providing equipotent

inhibition across the family while maintaining an exceptionally clean kinome profile. It is the tool

of choice for dissecting Aurora-specific phenotypes without the confounding variables of

polypharmacology.

Part 1: The Selectivity Challenge in Mitotic Research
The "Dirty" History of Aurora Inhibitors
Early Aurora kinase inhibitors (e.g., VX-680, ZM447439) were instrumental in validating Aurora

kinases as oncology targets. However, they suffered from significant cross-reactivity,
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particularly with PLK4 (Polo-like kinase 4) and FLT3.

Consequence: PLK4 inhibition causes centriole duplication defects, which can be mistakenly

attributed to Aurora inhibition.

The FMF-01-086-2 Solution: This probe was engineered to retain high potency against

Aurora A/B/C while eliminating PLK4 affinity, allowing for precise attribution of cellular

phenotypes to Aurora blockade.

Chemical Design & Structural Logic
FMF-01-086-2 utilizes a pyrimido-diazepinone scaffold, a privileged structure in the Gray lab's

library (often associated with kinase inhibition).

Chemical Name: 4-acrylamido-N-(4-((5,8,11-trimethyl-6-oxo-6,11-dihydro-5H-

benzo[e]pyrimido[5,4-b][1,4]diazepin-2-yl)amino)phenyl)benzamide.[1][2]

The Acrylamide Paradox: The molecule contains an acrylamide "warhead," typically

designed to form a covalent bond with a cysteine residue (e.g., Cys290 in Aurora A).

However, kinetic profiling reveals reversible binding.

Mechanistic Insight: The acrylamide likely functions here to provide steric complementarity

or hydrogen bonding within the ATP pocket, rather than acting as an irreversible

electrophile in this specific scaffold geometry. This results in broad coverage (Pan-Aurora)

rather than the isoform selectivity usually seen with covalent trapping.

Part 2: Mechanism of Action & Profiling Data[2][3]
Kinome Selectivity Profile
The defining feature of FMF-01-086-2 is its "clean" profile. In broad kinome screens

(KINOMEscan®), it exhibits minimal interactions outside the Aurora family at 1 µM.

Table 1: Potency and Selectivity Profile
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Target Kinase IC50 (nM) Biological Role

Aurora A 44 ± 4.5
Centrosome maturation,

Spindle assembly

Aurora B 29 ± 2.0
Chromosome segregation,

Cytokinesis

Aurora C 63 ± 8.1 Meiosis (germ cell specific)

PLK4 > 1,000
Centriole duplication (Common

off-target)

FLT3 > 1,000 Hematopoietic signaling

Cellular Phenotyping
FMF-01-086-2 induces phenotypes consistent with dual Aurora A/B inhibition:

G2/M Arrest: Failure to progress through mitosis.

Polyploidy: Failed cytokinesis (Aurora B effect) leading to multinucleated cells.

Spindle Defects: Monopolar spindles or alignment errors (Aurora A effect).

Part 3: Experimental Protocols (Self-Validating
Systems)
Protocol A: Validating Target Engagement (Western Blot)
Objective: Confirm inhibition of Aurora A and B autophosphorylation and downstream

substrates.

Reagents:

Cell Line: HCT116 or HeLa (synchronized in mitosis using Nocodazole if necessary).

Compound: FMF-01-086-2 (10 nM – 1000 nM).

Antibodies: p-Aurora A (Thr288), p-Histone H3 (Ser10).
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Workflow:

Seeding: Plate cells at 70% confluence.

Treatment: Treat with FMF-01-086-2 for 2–4 hours. Note: Short treatment prevents

secondary apoptotic signaling from obscuring direct kinase inhibition.

Lysis: Lyse in RIPA buffer supplemented with phosphatase inhibitors (Na3VO4, NaF).

Readout:

p-Aurora A (T288): Loss of signal indicates Aurora A blockade.

p-Histone H3 (S10): Loss of signal indicates Aurora B blockade.

Validation Check: If p-H3(S10) is inhibited but p-Aurora A is not, check compound

degradation. FMF-01-086-2 should inhibit both equipotently.

Protocol B: Cell Cycle Analysis (Flow Cytometry)
Objective: Distinguish between G1 arrest (off-target) and G2/M arrest/Polyploidy (On-target).

Treatment: Treat cells with 100 nM FMF-01-086-2 for 24 hours.

Fixation: Fix in 70% ethanol (-20°C) for >2 hours.

Staining: Stain with Propidium Iodide (PI) + RNase A.

Analysis:

4N Peak (G2/M): Should increase significantly.

>4N Population: Indicates polyploidy (failed cytokinesis), a hallmark of Aurora B inhibition.

Control: Compare with Nocodazole (pure M-phase arrest) to distinguish arrest from

polyploidy.

Part 4: Visualization of Signaling & Workflow
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Diagram: Aurora Kinase Signaling & Inhibition Logic
This diagram illustrates the dual inhibition of Aurora A and B by FMF-01-086-2 and the resulting

cellular consequences.
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Caption: FMF-01-086-2 exerts dual blockade on Aurora A and B, disrupting spindle formation

and cytokinesis.

Diagram: Kinome Selectivity Workflow
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This workflow demonstrates the validation steps required to confirm the "clean" profile of the

probe.
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Caption: Validation pipeline ensuring FMF-01-086-2 acts as a specific probe with no PLK4

interference.
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Stanford University / Gray Lab Probes D

Source:

Significance: Official repository of chemical probes developed by the Gray lab, listing FMF-
01-086-2 as the design

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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and industry.
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